Cas no 64909-91-7 (Benzothiazole,2-(cyclopentylmethyl)-)

Benzothiazole,2-(cyclopentylmethyl)- structure
64909-91-7 structure
Product Name:Benzothiazole,2-(cyclopentylmethyl)-
CAS No:64909-91-7
MF:C13H15NS
MW:217.32990193367
CID:501261
PubChem ID:45077450
Update Time:2025-04-19

Benzothiazole,2-(cyclopentylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(cyclopentylmethyl)-
    • 2-Cyclopentylmethylbenzothiazole
    • Benzothiazole, 2-(cyclopentylmethyl)- (9CI)
    • 2-(Cyclopentylmethyl)-1,3-benzothiazole
    • 64909-91-7
    • Inchi: 1S/C13H15NS/c1-2-6-10(5-1)9-13-14-11-7-3-4-8-12(11)15-13/h3-4,7-8,10H,1-2,5-6,9H2
    • InChI Key: KVMQUXDCISUHHV-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1CC1CCCC1

Computed Properties

  • Exact Mass: 217.09265
  • Monoisotopic Mass: 217.09252066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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